Cas no 1782049-94-8 (2-amino-1-(2-bromo-5-methylphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one
• CAS No: 1782049-94-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6452017
• PubChem ID: 84030881
• Update Time: 2025-10-30

2-amino-1-(2-bromo-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one
• EN300-1908227
• 1782049-94-8

• Inchi： 1S/C10H12BrNO/c1-6-3-4-9(11)8(5-6)10(13)7(2)12/h3-5,7H,12H2,1-2H3
• InChI Key： GVURTIPZUFYKIW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C(C)N)=O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one (CAS No. 1782049-94-8)

2-amino-1-(2-bromo-5-methylphenyl)propan-1-one, with the CAS number 1782049-94-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of substituted propanones, which are known for their versatility in synthetic chemistry. The presence of both an amino group and a bromo substituent on the aromatic ring makes this molecule particularly interesting for researchers exploring novel chemical reactions and material science applications.

In the realm of organic synthesis, 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one serves as a valuable intermediate. Its bromo group offers a reactive site for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in pharmaceutical and agrochemical industries. The amino group, on the other hand, provides opportunities for derivatization, enabling the creation of diverse molecular architectures. This dual functionality positions the compound as a key building block in the development of complex organic molecules.

The growing interest in sustainable chemistry has also brought CAS 1782049-94-8 into the spotlight. Researchers are increasingly focusing on eco-friendly synthetic routes, and this compound's potential role in green chemistry applications is being explored. For instance, its use in catalyzed reactions or as a precursor for biodegradable materials aligns with the global push toward environmentally responsible practices. This aspect resonates with current trends where sustainability and efficiency dominate scientific discourse.

Another area where 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one shows promise is in material science. The compound's aromatic core and functional groups make it a candidate for designing advanced polymers or coordination complexes. Its structural features could contribute to the development of high-performance materials with tailored properties, such as enhanced thermal stability or electrical conductivity. This aligns with the increasing demand for smart materials in industries ranging from electronics to aerospace.

From a pharmaceutical research perspective, while CAS 1782049-94-8 is not itself a drug, its scaffold is reminiscent of structures found in bioactive molecules. This has led to investigations into its potential as a pharmacophore in drug discovery programs. The compound's ability to serve as a molecular template for designing target-specific agents is particularly relevant in an era where precision medicine and personalized therapeutics are gaining traction.

The analytical characterization of 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The availability of high-quality analytical data for this substance makes it a reliable choice for scientists requiring well-defined starting materials for their experiments.

In terms of market trends, the demand for specialized chemical intermediates like 1782049-94-8 has been steadily increasing. This reflects the broader growth in fine chemicals sector, driven by innovations in life sciences and advanced materials. Companies specializing in custom synthesis often list this compound in their portfolios, catering to the needs of research institutions and industrial laboratories worldwide.

Looking ahead, the scientific community continues to explore new applications for 2-amino-1-(2-bromo-5-methylphenyl)propan-1-one. Its combination of reactivity and structural features ensures its relevance in ongoing research across multiple disciplines. As synthetic methodologies evolve and new areas of application emerge, this compound is likely to maintain its position as an important tool in the chemist's arsenal.